328-67-6

3-Bromo-5-(trifluoromethyl)benzoic acid

In Stock

• CAS RN:
• 328-67-6

• Formula:
• C8H4BrF3O2

• InChI:
• InChI=1S/C8H4BrF3O2/c9-6-2-4(7(13)14)1-5(3-6)8(10,11)12/h1-3H,(H,13,14)

• InChIKey:
• AMZBKZQMAZWIJM-UHFFFAOYSA-N

• 3-Bromo-5-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C8H4BrF3O2 and its molecular weight is 269.01 g/mol. The purity is usually 95%.

1-[Benzotriazol-1-yl(pyridin-2-yl)methyl]pyrrolidin-2-one

Usually In Stock

• CAS RN:
• 343328-67-6

• Formula:
• C16H15N5O

• InChI:
• InChI=1S/C16H15N5O/c22-15-9-5-11-20(15)16(13-7-3-4-10-17-13)21-14-8-2-1-6-12(14)18-19-21/h1-4,6-8,10,16H,5,9,11H2

• InChIKey:
• YRSXUIPXWBLQHM-UHFFFAOYSA-N

• 1-[Benzotriazol-1-yl(pyridin-2-yl)methyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C16H15N5O and its molecular weight is 293.33. The purity is usually 95%.

2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide

In Stock

• CAS RN:
• 440328-67-6

• Formula:
• C19H18F3N3O2S2

• InChI:
• InChI=1S/C19H18F3N3O2S2/c1-2-3-9-25-17(27)16-14(8-10-28-16)24-18(25)29-11-15(26)23-13-7-5-4-6-12(13)19(20,21)22/h4-8,10H,2-3,9,11H2,1H3,(H,23,26)

• InChIKey:
• YZQQITKBNIDBOB-UHFFFAOYSA-N

• 2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C19H18F3N3O2S2 and its molecular weight is 441.49. The purity is usually 95%.

(4-Ethoxybenzyl)(2-methoxyethyl)amine

In Stock

• CAS RN:
• 827328-67-6

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c1-3-15-12-6-4-11(5-7-12)10-13-8-9-14-2/h4-7,13H,3,8-10H2,1-2H3

• InChIKey:
• HMFUEAILNGLZHU-UHFFFAOYSA-N

• (4-Ethoxybenzyl)(2-methoxyethyl)amine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.

benzyl (4R)-4-[(3R,5R,6Z,7S,8S,9S,10R,13R,14S,17R)-6-ethylidene-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate

In Stock

• CAS RN:
• 1352328-67-6

• Formula:
• C33H48O4

• InChI:
• InChI=1S/C33H48O4/c1-5-24-28-19-23(34)15-17-33(28,4)27-16-18-32(3)25(12-13-26(32)30(27)31(24)36)21(2)11-14-29(35)37-20-22-9-7-6-8-10-22/h5-10,21,23,25-28,30-31,34,36H,11-20H2,1-4H3/b24-5-/t21-,23-,25-,26+,27+,28+,30+,31-,32-,33-/m1/s1

• InChIKey:
• QAOWMCYCZWQNGW-NHOZDVLQSA-N

• Benzyl (4R)-4-[(3R,5R,6Z,7S,8S,9S,10R,13R,14S,17R)-6-ethylidene-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]pentanoate is a useful research compound. Its molecular formula is C33H48O4 and its molecular weight is 508.7 g/mol. The purity is usually 95%.